Cas no 1261783-24-7 (4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-acetonitrile)

• Product Name: 4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-acetonitrile
• CAS No: 1261783-24-7
• MF: C₁₆H₉F₆NO
• MW: 345.239185094833
• CID: 4992106
• Update Time: 2025-06-15

4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-acetonitrile

• Inchi： 1S/C16H9F6NO/c17-15(18,19)13-8-10(5-6-23)7-12(9-13)11-1-3-14(4-2-11)24-16(20,21)22/h1-4,7-9H,5H2
• InChI Key： AMVFWBKVYCUUGK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC#N)=CC(=C1)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 457
• XLogP3: 5.3
• Topological Polar Surface Area: 33

Additional information on 4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-acetonitrile

Professional Introduction to 4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-acetonitrile (CAS No: 1261783-24-7)

4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-acetonitrile, with the CAS number 1261783-24-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl family, characterized by its two phenyl rings connected by a central sigma bond. The presence of both trifluoromethoxy and trifluoromethyl substituents imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The trifluoromethoxy group (-O-CF₃) is known for its ability to enhance metabolic stability and lipophilicity in drug candidates. This property is particularly advantageous in medicinal chemistry, where optimizing pharmacokinetic profiles is crucial for drug efficacy. Similarly, the trifluoromethyl group (-CF₃) is widely recognized for its role in improving binding affinity and reducing metabolic susceptibility. These characteristics have led to the exploration of this compound in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their tunable electronic properties and improved biological activity. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacological profile of molecules. For instance, fluorinated biphenyl derivatives have shown promise in treating neurological disorders, cancer, and infectious diseases. The compound 4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-acetonitrile is no exception, with its unique structure providing a versatile scaffold for further chemical modification.

The acetonitrile moiety (-CN) in the molecular structure of this compound adds another layer of functionality, enabling further derivatization through nucleophilic addition or condensation reactions. This makes it a valuable building block for synthesizing more complex molecules. Researchers have leveraged this property to develop novel heterocyclic compounds with potential therapeutic applications. For example, acetonitrile-substituted biphenyls have been investigated for their antimicrobial and anti-inflammatory properties.

The synthesis of 4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-acetonitrile involves multi-step organic transformations, typically starting from commercially available biphenyl precursors. The introduction of the trifluoromethoxy and trifluoromethyl groups requires specialized reagents and conditions to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve these transformations efficiently.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a precursor for drug development. Researchers are exploring its utility in creating novel small-molecule inhibitors targeting various disease pathways. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory activity against enzymes involved in cancer metabolism and inflammation. These findings underscore the importance of fluorinated biphenyls in modern drug discovery.

In addition to pharmaceutical applications, this compound has potential uses in agrochemical research. Fluorinated aromatic compounds are known for their enhanced stability against environmental degradation, making them suitable for developing more effective pesticides and herbicides. The unique properties of 4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-acetonitrile could contribute to the creation of next-generation agrochemicals that offer improved performance while minimizing environmental impact.

The growing interest in fluorinated compounds has also spurred innovation in analytical chemistry techniques for their characterization. Advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are essential for confirming the structure and purity of these complex molecules. These techniques provide critical data for understanding the reactivity and biological activity of compounds like 4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-acetonitrile.

The development of computational tools has further accelerated the discovery process by enabling virtual screening and molecular modeling studies. These tools help researchers predict the binding affinity and pharmacokinetic properties of potential drug candidates before conducting expensive experimental trials. By integrating experimental data with computational predictions, scientists can optimize synthetic routes and identify promising derivatives more efficiently.

In conclusion, 4'-(Trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-acetonitrile (CAS No: 1261783-24-7) represents a significant advancement in fluorinated aromatic chemistry with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with enhanced stability and efficacy. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in the development of innovative treatments for various diseases.